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Compound of Interest

Compound Name: 2-Aminobutanenitrile

Cat. No.: B1582908

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-Aminobutanenitrile (CAS: 40651-89-6). The
following procedural guidance outlines operational plans for safe handling and disposal to
minimize risk and ensure a secure laboratory environment. As with many nitrile compounds, 2-
aminobutanenitrile may exhibit toxicity and should be handled with care.[1]

Chemical and Physical Properties

A summary of the available quantitative data for 2-aminobutanenitrile and its hydrochloride
salt is presented below for easy reference. Note that a complete Safety Data Sheet (SDS) for
the free base was not located, and some data pertains to the hydrochloride salt (CAS: 93554-
80-4).
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Property Value Source
Molecular Formula CaHsNz2 [L12113114115]116]
Molecular Weight 84.12 g/mol [11[2][41[5]

Colorless to pale yellow liquid
Appearance

[1]

or solid
Boiling Point 160.5 °C at 760 mmHg [3B1[71I8]
Density 0.9+0.1g/cm3 [31[71[8]
Flash Point 50.9 °C [7]

2-8°C, inert atmosphere, dark
Storage Temperature
place

[4]115]

Personal Protective Equipment (PPE)

Due to the hazardous nature of 2-aminobutanenitrile and its hydrochloride salt, which is

harmful if swallowed, inhaled, or in contact with skin, and causes skin and eye irritation, a

comprehensive PPE plan is mandatory.[9][10]
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield compliant with EN
166 (EU) or NIOSH (US)
standards.

Protects against chemical
splashes and potential vapors.
[10]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Gloves
must be inspected for integrity

before each use.

Prevents skin contact and
absorption, which can be
harmful.[9]

Skin and Body

Alab coat, long-sleeved
clothing, and additional
chemical-resistant apparel as
needed to prevent skin

exposure.

Minimizes the risk of accidental

skin contact.

Respiratory

Use only in a well-ventilated
area, preferably within a
chemical fume hood. If
ventilation is inadequate or
dust/aerosols are generated,
use a NIOSH/MSHA or
European Standard EN 149

approved respirator.

Prevents inhalation, which is a
primary route of exposure and
can cause respiratory irritation.
[91[10]

Operational Plan: Step-by-Step Handling Protocol

Follow these procedural steps to ensure the safe handling of 2-aminobutanenitrile from

receipt to disposal.

1. Preparation and Risk Assessment:

Verify that the chemical fume hood is functioning correctly.

Before handling, ensure you have read and understood the available safety information.

Ensure that an eyewash station and safety shower are readily accessible.
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» Prepare all necessary equipment and reagents before introducing the chemical to the work

area.
2. Handling the Chemical:

e Conduct all work in a well-ventilated chemical fume hood.
o Wear the appropriate PPE as specified in the table above.
» Avoid direct contact with the skin and eyes.[10]

e Avoid the formation of dust, mists, or aerosols.[10]

o Keep the container tightly closed when not in use and store it in a designated, cool, dark
place under an inert atmosphere.[4][5]

3. In Case of Exposure or Spill:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek immediate medical attention.[10]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.[10]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen and seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[10]

o Spill: Evacuate personnel to a safe area.[10] Wearing appropriate PPE, absorb the spill with
inert material (e.g., sand, vermiculite) and collect it into a suitable, closed container for
disposal.[10] Do not let the product enter drains.[10]

Disposal Plan

The disposal of 2-aminobutanenitrile and its contaminated materials must be handled as
hazardous chemical waste.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://www.bldpharm.com/products/40651-89-6.html
https://www.pharmaffiliates.com/en/40651-89-6-2-aminobutanenitrile-pa270018594.html
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://www.benchchem.com/product/b1582908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

1. Waste Collection:

o Collect all waste, including unused product and contaminated materials (e.g., pipette tips,
gloves, absorbent material), in a designated, leak-proof, and clearly labeled hazardous
waste container.

e Do not mix with other waste streams unless compatibility is confirmed.
o Keep the waste container closed except when adding waste.
2. Labeling and Storage:

o Label the waste container with a "Hazardous Waste" tag, clearly identifying the contents ("2-
Aminobutanenitrile Waste") and the associated hazards.

o Store the waste container in a designated secondary containment area away from
incompatible materials, heat, and ignition sources.

3. Final Disposal:

» Arrange for disposal through your institution's Environmental Health and Safety (EHS) office
or a licensed professional waste disposal company.[10]

» Do not attempt to dispose of this chemical down the sink or in the regular trash.[11]

o For empty containers, the first rinse must be collected and disposed of as hazardous waste.
[11] Subsequent rinses can be managed according to institutional protocols. Obliterate the
label on the empty, clean container before discarding it.[11]

Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
aminobutanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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